Cas no 29411-71-0 (9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)-)

29411-71-0 structure
Product name:9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)-
9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)-
- 5-(6-aminopurin-9-yl)-4-azido-2-(hydroxymethyl)oxolan-3-ol
- CHEMBL2068741
- NSC274942
- NSC350378
- NSC-105299
- 29411-71-0
- NSC105299
- 2'-Azido-D-adenosine
- 9H-Purin-6-amine, 9-(2-azido-2-deoxy--D-arabinofuranosyl)-
- NSC-274942
- DTXSID10951938
- 58699-61-9
- 9-(2-Azido-2-deoxypentofuranosyl)-9H-purin-6-amine
-
- Inchi: InChI=1S/C10H12N8O3/c11-8-6-9(14-2-13-8)18(3-15-6)10-5(16-17-12)7(20)4(1-19)21-10/h2-5,7,10,19-20H,1H2,(H2,11,13,14)
- InChI Key: IFVJLCHSLGMHEY-UHFFFAOYSA-N
- SMILES: [N-]=[N+]=NC1C(O)C(CO)OC1N1C=NC2=C(N=CN=C12)N
Computed Properties
- Exact Mass: 292.103
- Monoisotopic Mass: 292.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 169.06000
- LogP: -0.62804
9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)- Related Literature
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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